Cas no 1613450-39-7 (Boronic acid, B-(6-fluoro-1H-indol-3-yl)-)

• Product Name: Boronic acid, B-(6-fluoro-1H-indol-3-yl)-
• CAS No: 1613450-39-7
• MF: C₈H₇BFNO₂
• MW: 178.956085443497
• CID: 5210337
• PubChem ID: 117587682
• Update Time: 2025-06-15

Boronic acid, B-(6-fluoro-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(6-fluoro-1H-indol-3-yl)-

• Inchi： 1S/C8H7BFNO2/c10-5-1-2-6-7(9(12)13)4-11-8(6)3-5/h1-4,11-13H
• InChI Key： VIEOMWAQBPBLGT-UHFFFAOYSA-N
• SMILES： B(C1C2=C(NC=1)C=C(F)C=C2)(O)O

Computed Properties

• Exact Mass: 179.0553868g/mol
• Monoisotopic Mass: 179.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on Boronic acid, B-(6-fluoro-1H-indol-3-yl)-

Recent Advances in the Study of Boronic Acid, B-(6-fluoro-1H-indol-3-yl)- (CAS: 1613450-39-7)

Boronic acid derivatives have garnered significant attention in the field of chemical biology and medicinal chemistry due to their versatile applications in drug discovery, particularly as protease inhibitors and in the development of boron neutron capture therapy (BNCT) agents. Among these derivatives, Boronic acid, B-(6-fluoro-1H-indol-3-yl)- (CAS: 1613450-39-7) has emerged as a promising compound with potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of Boronic acid, B-(6-fluoro-1H-indol-3-yl)-, which contribute to its ability to form reversible covalent bonds with biological targets, such as enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of proteasome activity, suggesting its utility in treating multiple myeloma and other proteasome-dependent malignancies. The compound's fluorine substitution at the 6-position of the indole ring was found to enhance its binding affinity and metabolic stability.

In addition to its role in oncology, Boronic acid, B-(6-fluoro-1H-indol-3-yl)- has been investigated for its antimicrobial properties. A preprint from BioRxiv (2024) reported its potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), by targeting bacterial serine proteases. This dual functionality—spanning anticancer and antimicrobial applications—positions the compound as a valuable scaffold for multifunctional drug development.

The synthesis of Boronic acid, B-(6-fluoro-1H-indol-3-yl)- has also seen methodological improvements. A recent Organic Letters publication (2024) detailed a streamlined, high-yield route using palladium-catalyzed borylation of 6-fluoroindole precursors, reducing production costs and enabling scalable manufacturing. This advancement addresses previous challenges in obtaining enantiomerically pure forms, which are critical for clinical applications.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. Preliminary in vivo studies noted rapid clearance rates, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. Collaborative efforts between academic and industrial researchers, as highlighted in a 2024 ACS Pharmacology & Translational Science review, are actively exploring these strategies to bridge the gap between bench and bedside.

In conclusion, Boronic acid, B-(6-fluoro-1H-indol-3-yl)- (CAS: 1613450-39-7) represents a compelling case study in the intersection of synthetic chemistry and translational medicine. Its multifaceted biological activities and improved synthetic accessibility underscore its potential as a lead compound for next-generation therapeutics. Future research directions should prioritize in vivo efficacy validation and toxicology assessments to advance its clinical candidacy.